Cas no 3682-15-3 (5-Nitro-2,3-dihydrophthalazine-1,4-dione)

• Product Name: 5-Nitro-2,3-dihydrophthalazine-1,4-dione
• CAS No: 3682-15-3
• MF: C₈H₅N₃O₄
• MW: 207.143001317978
• MDL: MFCD00006889
• CID: 44398
• PubChem ID: 87573939
• Update Time: 2025-04-18

5-Nitro-2,3-dihydrophthalazine-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-2,3-dihydrophthalazine-1,4-dione
• 2,3-Dihydro-5-nitro-1,4-phthalazinedione
• 3-Nitrophthalic Hydrazide
• 3-Nitrophthalhydrazide
• 3-Nitrophthalic hydrazine
• 1,4-Phthalazinedione, 2,3-dihydro-5-nitro-
• 5-nitrophthalhydrazide
• 5-Nitro-2,3-dihydro-1,4-phthalazinedione
• YVOBBFQJMOGQOU-UHFFFAOYSA-N
• 3-Nitro-phthalhydrazide
• NSC942
• 2,3-Dihydro-5-
• Oprea1_294149
• 1, 2,3-dihydro-5-nitro-
• YVOBBFQJMOGQOU-UHFFFAOYSA-
• STK360023
• RB3276
• SB
• C8H5N3O4
• FT-0616261
• METHYL7-METHYLOCTANOATE
• AS-54433
• A823383
• N0622
• 5-nitro-1,2,3,4-tetrahydro-1,4-phthalazinedione
• 5-Nitro-2,3-dihydro-1,4-phthalazinedione #
• NSC 942
• 5-nitro-2,3-dihydro-phthalazine-1,4-dione
• EN300-7400428
• Q1491165
• 3682-15-3
• CS-W015276
• MFCD00006889
• DTXSID7063130
• 5-nitro-1,2,3,4-tetrahydrophthalazine-1,4-dione
• NSC-942
• AKOS003352500
• InChI=1/C8H5N3O4/c12-7-4-2-1-3-5(11(14)15)6(4)8(13)10-9-7/h1-3H,(H,9,12)(H,10,13)
• 3-Nitrophthalhydrazide, 98%
• SCHEMBL893998

• MDL： MFCD00006889
• Inchi： 1S/C8H5N3O4/c12-7-4-2-1-3-5(11(14)15)6(4)8(13)10-9-7/h1-3H,(H,9,12)(H,10,13)
• InChI Key： YVOBBFQJMOGQOU-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2C(NN1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.02800
• Monoisotopic Mass: 207.028006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.3
• Topological Polar Surface Area: 104

Experimental Properties

• Density: 1.555
• Melting Point: >300 °C (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.628
• PSA: 111.54000
• LogP: 0.64780
• Sensitiveness: Sensitive to air

5-Nitro-2,3-dihydrophthalazine-1,4-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides